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Compound of Interest

Compound Name:
Methyl 2-amino-5-

hydroxybenzoate

Cat. No.: B190154 Get Quote

For the modern researcher, scientist, or drug development professional, excellence in the

laboratory extends beyond groundbreaking discoveries to encompass a rigorous commitment

to safety and environmental stewardship. The proper management of chemical waste is not

merely a regulatory obligation but a cornerstone of responsible science. This guide provides an

in-depth, procedural framework for the safe and compliant disposal of Methyl 2-amino-5-
hydroxybenzoate (CAS No. 1882-72-0), ensuring the protection of personnel and the

environment.

Our approach is built on the core principles of Expertise, Experience, and Trustworthiness. We

will not only outline the necessary steps but also explain the scientific rationale behind them,

creating a self-validating system of protocols that you can implement with confidence.

Part 1: Hazard Assessment and Immediate Safety
Precautions
Before handling any waste, a thorough understanding of the chemical's hazard profile is

paramount. Methyl 2-amino-5-hydroxybenzoate is an aromatic amine and a phenol

derivative, classes of compounds that require careful handling.

Hazard Identification
Based on available Safety Data Sheets (SDS), Methyl 2-amino-5-hydroxybenzoate presents

the following hazards:
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Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[2]

While not classified as acutely toxic, related aminophenols can interfere with the blood's ability

to carry oxygen (methemoglobinemia) and may cause mutations, warranting cautious handling

to minimize exposure.[3]

Required Personal Protective Equipment (PPE)
A non-negotiable first line of defense is the correct use of PPE. The following should be worn at

all times when handling Methyl 2-amino-5-hydroxybenzoate waste:

PPE Category Specification Rationale

Hand Protection Nitrile or neoprene gloves.

Provides a chemical-resistant

barrier to prevent skin contact

and irritation.[1]

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne dust, preventing

serious eye irritation.[4]

Body Protection A standard laboratory coat.
Prevents contamination of

personal clothing.

Respiratory
Use in a well-ventilated area or

chemical fume hood.

Minimizes the inhalation of

dust or vapors, mitigating

respiratory irritation.[5]

Part 2: Step-by-Step Disposal Protocol
The disposal of Methyl 2-amino-5-hydroxybenzoate must be managed as a hazardous

chemical waste stream.[5][6] Under no circumstances should this chemical be disposed of

down the drain or in regular trash.

Waste Classification
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Methyl 2-amino-5-hydroxybenzoate is not typically found on the EPA's specific lists of

hazardous wastes (e.g., F-list, K-list, P-list, U-list).[7][8][9][10] Therefore, it is classified as a

"characteristic" hazardous waste, likely due to its potential toxicity and irritant properties.[11]

Your institution's Environmental Health & Safety (EHS) office will make the final determination,

but you must treat it as hazardous from the point of generation.

Waste Segregation and Container Selection
Proper segregation is critical to prevent dangerous chemical reactions.

Designate a Waste Stream: Establish a dedicated waste container for Methyl 2-amino-5-
hydroxybenzoate and chemically similar substances. Do not mix it with incompatible waste

types.

Incompatible Materials: Avoid mixing with strong oxidizing agents (e.g., nitrates,

perchlorates, peroxides) as this can create a fire or explosion hazard.[3][12] Keep it separate

from strong acids and bases.

Choose the Right Container:

For Solids: Use a wide-mouth, sealable container made of high-density polyethylene

(HDPE) or glass. The container must be clean, dry, and in good condition.

For Contaminated Labware (e.g., pipette tips, gloves, weigh boats): Collect these items in

a designated, puncture-proof, and sealable container.

For Solutions: Use a sealable, chemical-resistant bottle (glass or HDPE is preferred).

Ensure the container is compatible with any solvents used.

Waste Accumulation and Labeling
Labeling: As soon as you designate a container for waste, it must be labeled. The label

should be clear, durable, and include the following information:

The words "HAZARDOUS WASTE"

The full chemical name: "Methyl 2-amino-5-hydroxybenzoate" (avoid abbreviations or

formulas).
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A clear statement of the associated hazards (e.g., "Skin Irritant, Eye Irritant").

The date accumulation started.

Keep Containers Closed: Waste containers must be securely sealed at all times, except

when actively adding waste. This prevents the release of vapors and protects against spills.

Storage Location: Store the waste container in a designated Satellite Accumulation Area

(SAA). This area should be at or near the point of generation, under the control of the

laboratory personnel, and clearly marked. Ensure the SAA has secondary containment (such

as a spill tray) to capture any potential leaks.

The workflow for waste handling is summarized in the diagram below.
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Caption: Waste Disposal Workflow for Methyl 2-amino-5-hydroxybenzoate.
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Requesting Disposal
When the waste container is nearly full (approximately 90% capacity) or if you are discontinuing

the process, submit a request for waste pickup to your institution's EHS department. Follow

their specific procedures for scheduling a collection. Do not allow hazardous waste to

accumulate for extended periods.

Part 3: Emergency Procedures
In the event of a spill or exposure, immediate and correct action is crucial.

Spill Response
Minor Spill: For a small spill of solid material, ensure the area is well-ventilated. Wearing your

full PPE, gently sweep the material into a designated waste container. Use a damp paper

towel to wipe the area, and dispose of the towel as hazardous waste.

Major Spill: Evacuate the immediate area and alert your colleagues. Contact your institution's

EHS or emergency response team immediately. Do not attempt to clean up a large spill

without proper training and equipment.

Exposure Response
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

By adhering to these rigorous, well-documented procedures, you contribute to a culture of

safety and responsibility. This not only ensures regulatory compliance but also builds a

foundation of trust in our collective scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b190154?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/M2796_EU_6N.pdf
https://aksci.com/item_detail.php?cat=W4062
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0078.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0825614&productDescription=2-AMINO-5-HYDRXYBENZOIC+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01513~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:07:40~~2-Amino-5-methylbenzoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAH66894&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.actenviro.com/epa-waste-codes__trashed/
https://datasheets.scbt.com/sc-237913.pdf
https://www.benchchem.com/product/b190154#methyl-2-amino-5-hydroxybenzoate-proper-disposal-procedures
https://www.benchchem.com/product/b190154#methyl-2-amino-5-hydroxybenzoate-proper-disposal-procedures
https://www.benchchem.com/product/b190154#methyl-2-amino-5-hydroxybenzoate-proper-disposal-procedures
https://www.benchchem.com/product/b190154#methyl-2-amino-5-hydroxybenzoate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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